Cas no 1427012-85-8 ([1-(2-fluoroethyl)pyrazol-4-yl]methanamine)

• Product Name: [1-(2-fluoroethyl)pyrazol-4-yl]methanamine
• CAS No: 1427012-85-8
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• MDL: MFCD23130723
• CID: 4598797
• Update Time: 2025-11-06

[1-(2-fluoroethyl)pyrazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-(2-fluoroethyl)-
• 1-(2-fluoroethyl)-1h-pyrazol-4-yl]methanamine
• [1-(2-fluoroethyl)pyrazol-4-yl]methanamine

• MDL： MFCD23130723
• Inchi： 1S/C6H10FN3/c7-1-2-10-5-6(3-8)4-9-10/h4-5H,1-3,8H2
• InChI Key： WULTURUTIQJKKW-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(CN)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(2-fluoroethyl)pyrazol-4-yl]methanamine

Comprehensive Overview of [1-(2-fluoroethyl)pyrazol-4-yl]methanamine (CAS No. 1427012-85-8)

In the rapidly evolving field of medicinal chemistry and drug discovery, [1-(2-fluoroethyl)pyrazol-4-yl]methanamine (CAS No. 1427012-85-8) has emerged as a compound of significant interest. This pyrazole derivative is characterized by its unique structural features, including a fluoroethyl group and a methanamine moiety, which contribute to its potential applications in pharmaceutical research. Researchers are increasingly exploring its role in the development of novel small-molecule therapeutics, particularly in areas such as neurological disorders and metabolic diseases.

The compound's CAS number 1427012-85-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, [1-(2-fluoroethyl)pyrazol-4-yl]methanamine, reflects its precise molecular structure, which is essential for understanding its structure-activity relationships (SAR). Recent studies have highlighted its potential as a bioactive scaffold, with particular attention paid to its fluorine substitution—a feature known to enhance metabolic stability and bioavailability in drug candidates.

One of the most searched topics related to this compound revolves around its synthetic routes and scalability. Chemists are actively investigating efficient methods for its preparation, often focusing on microwave-assisted synthesis or catalytic fluorination techniques. These approaches align with the growing demand for green chemistry practices, which minimize environmental impact while maintaining high yields. Additionally, the compound's logP value and solubility profile are frequently queried parameters, as they directly influence its suitability for drug formulation.

In the context of drug discovery trends, [1-(2-fluoroethyl)pyrazol-4-yl]methanamine has garnered attention for its potential as a central nervous system (CNS) penetrant. This property is particularly relevant given the rising prevalence of neurodegenerative diseases and the need for blood-brain barrier (BBB)-permeable compounds. Computational modeling studies suggest that its molecular weight and hydrogen bond donor count fall within optimal ranges for CNS activity, making it a promising candidate for further optimization.

The compound's mechanism of action remains an active area of investigation, with hypotheses pointing to interactions with G-protein-coupled receptors (GPCRs) or ion channels. These targets are of paramount importance in contemporary precision medicine initiatives, where targeted therapies are increasingly favored over broad-spectrum approaches. Furthermore, its potential metabolite profile is under scrutiny, as understanding phase I and II metabolism is crucial for predicting drug-drug interactions and toxicological outcomes.

From a patent landscape perspective, CAS 1427012-85-8 has been referenced in several applications related to kinase inhibitors and epigenetic modulators. This aligns with current industry focus on personalized cancer therapies and disease-modifying treatments. The compound's intellectual property status is frequently searched, as it informs decisions regarding freedom-to-operate in drug development programs.

Quality control aspects of [1-(2-fluoroethyl)pyrazol-4-yl]methanamine are another hot topic, with analytical chemists emphasizing the importance of HPLC purity methods and spectroscopic characterization (including NMR and mass spectrometry). The compound's storage stability under various conditions (e.g., temperature, humidity) is also a common subject of inquiry, particularly for organizations considering its use in high-throughput screening campaigns.

In conclusion, [1-(2-fluoroethyl)pyrazol-4-yl]methanamine (CAS No. 1427012-85-8) represents a versatile chemical entity with multifaceted applications in modern drug discovery. Its structural features, combined with growing pharmacological interest, position it as a compound worthy of continued investigation. As research progresses, we anticipate new insights into its therapeutic potential and molecular interactions, further solidifying its place in the medicinal chemistry toolkit.